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Compound of Interest

Compound Name: 4-Iodothiophene-2-carbaldehyde

Cat. No.: B095859 Get Quote

Hazard Identification and Toxicological Profile
4-Iodothiophene-2-carbaldehyde is classified as a hazardous substance. Based on the

available data for this compound and its isomers, it is prudent to handle it with care, assuming

a significant potential for adverse health effects upon exposure.[1]

GHS Hazard Classification:

The primary hazards associated with 4-Iodothiophene-2-carbaldehyde and its close

structural relatives are summarized below.[1][2][3]

Acute Oral Toxicity: Harmful if swallowed.[1][2]

Skin Corrosion/Irritation: Causes skin irritation.[1][2][3]

Serious Eye Damage/Irritation: Causes serious eye irritation.[1][2][3]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[1][2][3]

Routes of Exposure and Symptoms:

Inhalation: Inhalation of dust or vapors may lead to respiratory tract irritation, causing

symptoms such as coughing and shortness of breath.[2][3]
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Skin Contact: Direct contact can cause skin irritation, characterized by redness, itching, and

pain.[2][3][4] Prolonged or repeated contact may lead to dermatitis.[5]

Eye Contact: The compound is a serious eye irritant.[2][3][4] Contact can cause significant

pain, redness, and watering of the eyes.[2][4]

Ingestion: Ingestion is harmful and can lead to gastrointestinal irritation and other systemic

effects.[2][4]

Toxicological Data Summary

Due to the limited availability of specific toxicological data for 4-Iodothiophene-2-
carbaldehyde, the following table includes information from closely related thiophene

derivatives to provide a conservative safety assessment.

Hazard Category GHS Classification
Primary Health
Effects

Supporting
Compounds

Acute Toxicity (Oral) Category 4
Harmful if swallowed.

[2][4]

Thiophene-2-

carboxaldehyde[2][4]

[6], 2-Iodothiophene[7]

Skin Irritation Category 2
Causes skin irritation.

[2][3][4]

Thiophene-2-

carboxaldehyde[2][4],

3-Iodothiophene-2-

carbaldehyde[3]

Eye Irritation Category 2/2A
Causes serious eye

irritation.[2][3][4]

Thiophene-2-

carboxaldehyde[2][4],

3-Iodothiophene-2-

carbaldehyde[3]

Skin Sensitization Category 1
May cause an allergic

skin reaction.[4]

Thiophene-2-

carboxaldehyde[4]

STOT - Single

Exposure
Category 3

May cause respiratory

irritation.[2][3]

Thiophene-2-

carboxaldehyde[2], 3-

Iodothiophene-2-

carbaldehyde[3]
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Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is essential to minimize the risk of exposure.

The selection of PPE should be based on a thorough risk assessment of the specific

procedures being performed.

Recommended PPE Ensemble:

Eye and Face Protection: Chemical safety goggles that form a seal around the eyes are

mandatory.[8] For procedures with a higher risk of splashing, a full-face shield should be

worn in addition to safety goggles.[2][8]

Hand Protection: Chemically resistant gloves are required.[8] Nitrile or neoprene gloves are

generally suitable, but it is crucial to consult the glove manufacturer's compatibility data.[4]

Gloves must be inspected for any signs of degradation or perforation before use and should

be changed immediately if contamination is suspected.

Body Protection: A flame-retardant lab coat that closes in the front is required. For larger

quantities or tasks with a significant splash potential, a chemical-resistant apron or gown

should be worn over the lab coat.

Respiratory Protection: All handling of 4-Iodothiophene-2-carbaldehyde as a solid or in a

volatile solvent should be conducted within a certified chemical fume hood to prevent

inhalation of dust or vapors.[3] If engineering controls are not sufficient, a NIOSH-approved

respirator with an appropriate cartridge for organic vapors and particulates should be used.

[5][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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